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Compound of Interest

Compound Name: 2-tert-Butylbenzoic acid

Cat. No.: B086054 Get Quote

For laboratory professionals engaged in research and development, ensuring safe and efficient

handling of chemical reagents is paramount. This document provides immediate, essential

safety and logistical information for handling 2-tert-Butylbenzoic acid, including

comprehensive personal protective equipment (PPE) guidelines, operational procedures, and

disposal plans.

Chemical Profile and Hazards

2-tert-Butylbenzoic acid (C11H14O2) is a colorless to pale yellow crystalline powder.[1] It is

recognized as harmful if swallowed, in contact with skin, or inhaled.[2][3] It may also cause skin

and eye irritation.[1][4] Therefore, adherence to strict safety protocols is crucial to minimize

exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against chemical exposure. The following table

summarizes the required PPE for handling 2-tert-Butylbenzoic acid.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected prior to use.

[5]

To prevent skin contact, as the

substance is harmful and can

be absorbed through the skin.

[6]

Eye Protection

Chemical safety goggles or a

face shield.[5] Conforming to

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[7][8]

To protect eyes from dust

particles and potential

splashes.[1]

Skin and Body Protection

A lab coat or other suitable

protective clothing to prevent

skin exposure.[6][8]

To prevent contamination of

personal clothing and minimize

skin contact.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended if

exposure limits are exceeded

or if irritation is experienced.[7]

Use in a well-ventilated area or

under a chemical fume hood is

essential.[8][9]

To avoid inhalation of harmful

dust.[6][9]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety and environmental

protection.

Handling and Storage:

Engineering Controls: Always handle 2-tert-Butylbenzoic acid in a well-ventilated area,

preferably within a chemical fume hood to minimize dust and vapor inhalation.[8][9] An

eyewash station and safety shower should be readily accessible.[8]
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Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

eating, drinking, or smoking.[6] Contaminated clothing should be removed immediately and

washed before reuse.[2][7]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[6][10]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[6]

[8]

Spill Cleanup:

Evacuate unnecessary personnel from the area.

Wear the appropriate PPE as detailed above.

For solid spills, carefully sweep or vacuum the material to avoid generating dust.[5][8]

Collect the spilled material in a suitable, labeled container for disposal.[5]

Clean the spill area with a suitable solvent, followed by washing with soap and water.

Disposal:

Dispose of 2-tert-Butylbenzoic acid and its container in accordance with local, regional,

and national regulations.[2]

It is recommended to entrust the disposal to a licensed waste disposal company.[2] Waste

material can be dissolved in a combustible solvent and incinerated in a chemical incinerator

equipped with an afterburner and scrubber.[5]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[7][9]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[2][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical advice.[6][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[7][9]

Visualized Workflows
To further clarify the procedural steps, the following diagrams illustrate the handling and

disposal workflow, as well as a typical experimental protocol involving 2-tert-Butylbenzoic
acid.
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Handling and Disposal Workflow for 2-tert-Butylbenzoic Acid
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Caption: A flowchart outlining the safe handling and disposal procedures for 2-tert-
Butylbenzoic acid.

Experimental Workflow: Synthesis using 2-tert-Butylbenzoic Acid
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Caption: A typical experimental workflow for a synthesis reaction involving 2-tert-Butylbenzoic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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